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Compound of Interest

Compound Name: Kayahope

Cat. No.: B1673356 Get Quote

Disclaimer: This document serves to synthesize the currently available public information on

the antifungal agent Kayahope. It is intended for researchers, scientists, and drug

development professionals. A comprehensive in-depth guide with extensive quantitative data

and detailed experimental protocols, as originally requested, cannot be fully generated due to

the limited availability of published research on this specific compound. The information

presented herein is based on data from chemical suppliers and brief mentions in scientific

literature.

Core Compound Information
Kayahope is identified as a fungal inhibitor. Its fundamental chemical and physical properties

are summarized below.

Property Value

Chemical Name Kayahope

CAS Number 49828-25-3

Molecular Formula C₁₅H₁₄ClNO₃S

Molecular Weight 323.79 g/mol

General Description Antifungal agent

Solubility Profile
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Quantitative solubility data for Kayahope in various solvents is not readily available in

published literature. However, supplier information indicates its general solubility

characteristics.

Solvent Solubility Concentration

DMSO Soluble[1]
Specific concentration for

saturation is not specified.

Water Not specified Data not available.

Ethanol Not specified Data not available.

Experimental Protocol for Solubility Assessment (General Method):

A standard protocol for determining the solubility of a compound like Kayahope would involve

the following steps. Please note, this is a generalized procedure and has not been specifically

published for Kayahope.

Preparation of Saturated Solution:

Add an excess amount of Kayahope to a known volume of the solvent (e.g., DMSO,

water, ethanol) in a sealed vial.

Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-

48 hours) to ensure equilibrium is reached.

Separation of Undissolved Solid:

Centrifuge the suspension to pellet the undissolved solid.

Carefully collect the supernatant, ensuring no solid particles are transferred.

Quantification:

Analyze the concentration of Kayahope in the supernatant using a validated analytical

method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.
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Prepare a standard curve with known concentrations of Kayahope to quantify the amount

in the saturated solution.

Logical Workflow for Solubility Determination:

1. Sample Preparation

2. Separation

3. Quantification

Add excess Kayahope to solvent

Agitate at constant temperature

to reach equilibrium

Centrifuge suspension

Collect supernatant

Analyze supernatant by HPLC

Calculate concentration
using standard curve

Result
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Caption: A generalized workflow for determining the solubility of a chemical compound.

Stability Profile
Detailed stability studies for Kayahope under various conditions (e.g., pH, temperature, light)

are not available in the public domain. Chemical suppliers generally recommend storage at

room temperature for shipments within the continental US, but specific long-term storage

conditions should be followed as per the Certificate of Analysis provided by the supplier.

Experimental Protocol for Stability Assessment (General Method):

A typical stability study for a compound like Kayahope would follow ICH (International Council

for Harmonisation) guidelines and would involve:

Sample Preparation:

Prepare solutions of Kayahope in relevant solvents or formulate it in a desired dosage

form.

Store aliquots of the samples under various conditions.

Storage Conditions:

Long-term: 25°C ± 2°C / 60% RH ± 5% RH

Intermediate: 30°C ± 2°C / 65% RH ± 5% RH

Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

Photostability: Exposure to a standardized light source.

Time Points:

Pull samples at predetermined intervals (e.g., 0, 3, 6, 9, 12, 24 months for long-term

studies).
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Analysis:

Analyze the samples using a stability-indicating HPLC method to determine the remaining

concentration of Kayahope and to detect and quantify any degradation products.

Signaling Pathways and Mechanism of Action:

Currently, there is no published research detailing the specific mechanism of action or the

signaling pathways affected by Kayahope in fungal cells.

Hypothetical Antifungal Signaling Pathway Disruption:
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Caption: A hypothetical mechanism for an antifungal agent like Kayahope, targeting an

essential fungal pathway.

Conclusion and Future Research
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The available information on Kayahope is currently limited, restricting a deep technical

analysis of its properties. To fully characterize this compound for research and drug

development purposes, further studies are required. Key areas for future investigation include:

Quantitative Solubility: Determination of solubility in a range of pharmaceutically relevant

solvents.

Stability Studies: Comprehensive analysis of chemical stability under varying pH,

temperature, and light conditions.

Mechanism of Action: Elucidation of the specific molecular target and the signaling pathways

disrupted by Kayahope in fungal cells.

In Vitro and In Vivo Efficacy: Determination of the minimum inhibitory concentration (MIC)

against a broad panel of fungal pathogens and evaluation in animal models of fungal

infection.

Safety and Toxicology: Assessment of cytotoxicity against mammalian cell lines and in vivo

toxicology studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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